7-methyl-3-[(Z)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: (5Z)-3-methyl-5-[(7-methyl-4-oxo-2-phenylsulfanylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H15N3O2S3/c1-12-8-9-16-21-17(27-13-6-4-3-5-7-13)14(18(24)23(16)11-12)10-15-19(25)22(2)20(26)28-15/h3-11H,1-2H3/b15-10-
• InChI Key: GAOZXYWANKNIOX-GDNBJRDFSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C)SC4=CC=CC=C4)C=C1
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C)SC4=CC=CC=C4)C=C1
• Molecular Formula: C20H15N3O2S3
• Molecular Weight: 425.6 g/mol

Description

Its structure features:

• Position 2: A phenylsulfanyl group, which enhances lipophilicity and may influence binding interactions.
• Position 3: A (Z)-configured methylene bridge linking the pyrido-pyrimidine core to a 3-methyl-4-oxo-2-thioxothiazolidine moiety. The thioxo and oxo groups contribute to hydrogen-bonding capabilities.
• Position 7: A methyl substituent, which may reduce steric hindrance compared to bulkier groups.

While direct biological data for this compound is unavailable in the provided evidence, analogs of pyrido-pyrimidinones and thiazolidinones are explored for anti-inflammatory, antimicrobial, and kinase-inhibitory activities .

Biological Activity

The compound 7-methyl-3-[(Z)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-4-one has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article aims to provide an in-depth analysis of its biological activity, including antibacterial, antifungal, and anticancer properties, supported by relevant data tables and case studies.

Molecular Structure

The molecular formula of the compound is $C_{19}H_{20}N_{4}O_{2}S_{2}$. The structure includes a pyrido[1,2-a]pyrimidinone core with various substituents that contribute to its biological properties.

SMILES and InChI Representation

• SMILES : CC1CCN(CC1)C2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)C
• InChI : InChI=1S/C19H20N4O2S2/c1-12-6-9-22(10-7-12)16-13(11-14-18(25)21(2)19(26)27-14)17(24)23-8-4-3-5-15(23)20-16/h3-5,8,11-12H,6-7,9-10H2,1-2H3/b14-11

Antibacterial Activity

Recent studies have demonstrated that derivatives of thiazolidinone compounds exhibit significant antibacterial activity against various Gram-positive and Gram-negative bacteria. Notably, the compound's derivatives showed activity exceeding that of standard antibiotics such as ampicillin and streptomycin by 10–50 fold.

Summary of Antibacterial Activity

Compound	MIC (mg/mL)	MBC (mg/mL)	Most Sensitive Bacteria	Most Resistant Bacteria
8	0.004–0.03	0.008–0.06	Enterobacter cloacae	E. coli
12	0.011	-	En. cloacae	M. flavus
11	0.008	-	Bacillus cereus	-

The most active compound was found to be compound 8 , with a minimum inhibitory concentration (MIC) as low as $0.004\text{ mg mL}$, indicating potent antibacterial effects against E. coli and other pathogens .

Antifungal Activity

The antifungal properties of the compound were also evaluated, revealing good to excellent activity against various fungal strains.

Summary of Antifungal Activity

Compound	MIC (mg/mL)	Most Sensitive Fungi	Most Resistant Fungi
15	0.004–0.06	Trichoderma viride	Aspergillus fumigatus

The results indicated that the compound had a broad spectrum of antifungal activity with the most sensitive strain being T. viride .

Anticancer Activity

The anticancer potential of the compound was assessed using the MCF-7 breast cancer cell line through MTT assays. The synthesized derivatives showed significant cytotoxicity compared to the reference drug Doxorubicin.

Summary of Anticancer Activity

Compound	IC50 (µM)	Reference Drug
7b	<10	Doxorubicin
8a	<10	Doxorubicin

Compounds 7b and 8a demonstrated strong anticancer activity against MCF-7 cells, indicating potential for further development in cancer therapeutics .

Case Study 1: Antibacterial Efficacy

A study published in January 2023 explored the antibacterial efficacy of various thiazolidinone derivatives, including those related to our compound of interest. The results indicated that compounds exhibited a range of MIC values against different bacterial strains, with some surpassing traditional antibiotics in effectiveness .

Case Study 2: Anticancer Properties

Another investigation focused on the anticancer properties of synthesized derivatives from the thiazolidinone family. The study reported significant inhibition of cell proliferation in MCF-7 cells when treated with specific compounds derived from thiazolidinones .

Comparison with Similar Compounds

The following analysis compares the target compound to structurally related analogs from the evidence, focusing on substituent effects, synthesis, and characterization.

Structural and Functional Comparisons

Compound Name / ID	Core Structure	Position 2 Substituent	Thiazolidinone Substituents	Key Features	Reference
Target Compound	Pyrido[1,2-a]pyrimidin-4-one	Phenylsulfanyl	3-Methyl	Enhanced lipophilicity; (Z)-configured methylene bridge	–
Compound 10a	Pyrazolo[3,4-d]pyrimidin-4-one	Phenyl	3-Phenyl	Anti-inflammatory activity; pyrazolo-pyrimidine core
Compound in	Pyrido[1,2-a]pyrimidin-4-one	Ethylamino	3-(2-Phenylethyl)	Larger thiazolidinone substituent; potential for increased steric hindrance
Compound in	Pyrido[1,2-a]pyrimidin-4-one	Morpholinyl	3-Propyl	Polar morpholinyl group improves solubility; propyl chain alters hydrophobicity

Key Observations :

Core Structure: The pyrido-pyrimidinone core (target compound, ) offers distinct electronic properties compared to pyrazolo-pyrimidinones (), affecting conjugation and binding interactions.

Position 2: The phenylsulfanyl group (target) is less polar than morpholinyl () but more lipophilic than ethylamino (), suggesting intermediate solubility and membrane permeability. In pyrazolo-pyrimidinones (), a phenyl group at this position correlates with anti-inflammatory activity.

Thioxo and oxo groups in all analogs enable hydrogen bonding, critical for biological interactions.